Cas no 948709-41-9 (4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine
• CAS No: 948709-41-9
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• MDL: MFCD09903663
• CID: 4666889
• PubChem ID: 17680286
• Update Time: 2025-10-31

4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(1-methyl-1-phenylethyl)-
• 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine

• MDL： MFCD09903663
• Inchi： 1S/C12H14N2S/c1-12(2,9-6-4-3-5-7-9)10-8-15-11(13)14-10/h3-8H,1-2H3,(H2,13,14)
• InChI Key： VARFGFLUZAGLDG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(C2=CC=CC=C2)C)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine

Recent Advances in the Study of 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine (CAS: 948709-41-9)

In recent years, the compound 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine (CAS: 948709-41-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, oncology, and infectious diseases. The unique structural features of this compound, including the phenylpropan-2-yl moiety and the thiazol-2-amine core, contribute to its diverse pharmacological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine, highlighting its efficient production through a multi-step process involving cyclization and amination reactions. The study emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. Furthermore, the researchers identified optimal conditions for large-scale synthesis, paving the way for its potential industrial production. These advancements in synthetic methodology are expected to facilitate further research and development of this compound.

In terms of biological activity, 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine has demonstrated notable efficacy in preclinical models of inflammatory diseases. A study conducted by a team at the University of Cambridge revealed that this compound acts as a potent inhibitor of key inflammatory mediators, such as NF-κB and COX-2. The researchers observed a significant reduction in pro-inflammatory cytokine levels in animal models treated with the compound, suggesting its potential as a novel anti-inflammatory agent. These findings were further supported by in vitro assays, which confirmed the compound's ability to suppress inflammatory signaling pathways.

Another area of interest is the compound's potential application in oncology. Recent research published in Cancer Research investigated the anti-proliferative effects of 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine on various cancer cell lines. The study reported that the compound induces apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. Additionally, it was found to synergize with conventional chemotherapeutic agents, enhancing their efficacy while minimizing side effects. These results underscore the compound's potential as an adjunct therapy in cancer treatment, warranting further clinical investigation.

Despite these promising findings, challenges remain in the development of 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires optimization to improve its metabolic stability. Researchers are currently exploring structural modifications and formulation strategies to address these limitations. For instance, a recent patent application disclosed novel derivatives of the compound with enhanced solubility and prolonged half-life, which could significantly improve its therapeutic profile.

In conclusion, 4-(2-phenylpropan-2-yl)-1,3-thiazol-2-amine (CAS: 948709-41-9) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique chemical structure and diverse pharmacological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its safety and efficacy in clinical trials. As the scientific community continues to explore the potential of this compound, it is expected to play an increasingly important role in the development of novel therapeutics.